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Compound of Interest

Compound Name: C13H23N50

Cat. No.: B254150

A specific, well-characterized fluorescent probe with the molecular formula C13H23N50 for use
in fluorescence microscopy could not be identified in publicly available scientific literature and
chemical databases.

Extensive searches for a compound with the molecular formula C13H23N50 that is utilized as
a fluorescent probe have not yielded any specific results. While chemical databases may
contain entries for compounds with this formula, none are documented as established
fluorophores for imaging applications.

Therefore, it is not possible to provide detailed application notes, experimental protocols,
guantitative data, or visualizations for a compound that is not described in the scientific
literature for fluorescence microscopy. The creation of such a document would require specific
information about the probe's:

o Chemical Structure and Properties: The exact chemical structure is necessary to understand
its class (e.g., coumarin, rhodamine, cyanine), and its photophysical properties.

e Spectroscopic Data: Essential data such as excitation and emission maxima, molar
extinction coefficient, and quantum yield are fundamental for any fluorescence microscopy
application.

» Biological Target and Mechanism of Action: Understanding what the probe labels within a cell
(e.q., specific organelles, proteins, nucleic acids) and how it binds is critical for designing
experiments.
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» Established Protocols: Validated protocols for cell loading, staining, fixation, and imaging are
required for reproducible results.

 Signaling Pathways or Workflows: Diagrams of signaling pathways or experimental
workflows can only be created if the probe's biological application and mechanism are
known.

Without this foundational information, any attempt to generate the requested content would be
speculative and not based on scientific evidence, which would be misleading for the intended
audience of researchers, scientists, and drug development professionals.

It is recommended to specify a known fluorescent probe by its common name (e.g., Hoechst
33342, MitoTracker Green FM, Alexa Fluor 488) to obtain detailed and accurate application
notes and protocols.

 To cite this document: BenchChem. [Application Notes and Protocols for C13H23N50 in
Fluorescence Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b254150#c13h23n50-for-use-in-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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